Cas no 1008754-91-3 (5,5,5-trifluoro-3,3-dimethylpentanoic acid)

• Product Name: 5,5,5-trifluoro-3,3-dimethylpentanoic acid
• CAS No: 1008754-91-3
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 4559029
• Update Time: 2025-05-23

5,5,5-trifluoro-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoro-3,3-dimethylpentanoic acid
• Pentanoic acid, 5,5,5-trifluoro-3,3-dimethyl-

• Inchi： 1S/C7H11F3O2/c1-6(2,3-5(11)12)4-7(8,9)10/h3-4H2,1-2H3,(H,11,12)
• InChI Key： LUPNEMLJXBGHET-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)(C)CC(F)(F)F

Computed Properties

• Exact Mass: 184.071114g/mol
• Monoisotopic Mass: 184.071114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 184.16g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 5,5,5-trifluoro-3,3-dimethylpentanoic acid

5,5,5-Trifluoro-3,3-Dimethylpentanoic Acid: A Comprehensive Overview

5,5,5-Trifluoro-3,3-dimethylpentanoic acid, identified by the CAS number 1008754-91-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of carboxylic acids and is characterized by its trifluorinated and dimethyl-substituted pentanoic acid structure. The presence of fluorine atoms at the 5-position and methyl groups at the 3-position imparts distinctive chemical and physical properties to this molecule.

The synthesis of 5,5,5-trifluoro-3,3-dimethylpentanoic acid involves a series of carefully controlled reactions that ensure the precise placement of substituents. Recent advancements in fluorination techniques have made it possible to achieve higher yields and better purity levels in the production process. Researchers have also explored various catalysts and reaction conditions to optimize the synthesis pathway for industrial scalability.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The trifluorinated group is known to enhance bioavailability and stability in biological systems, making it a valuable component in drug design. For instance, studies have shown that incorporating 5,5,5-trifluoro-3,3-dimethylpentanoic acid into drug molecules can improve their absorption rates and reduce metabolic degradation.

In addition to its role in drug development, this compound has also found applications in materials science. Its unique structure allows it to serve as a building block for advanced polymers and coatings with enhanced thermal stability and chemical resistance. Recent research has focused on utilizing this compound to develop high-performance materials for use in aerospace and electronics industries.

The environmental impact of 5,5,5-trifluoro-3,3-dimethylpentanoic acid has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability rates. However, further research is needed to fully understand its long-term effects on ecosystems.

The global market for specialty chemicals like 5,5,5-trifluoro-3,3-dimethylpentanoic acid is growing rapidly due to increasing demand from pharmaceuticals and advanced materials sectors. Key players in the industry are investing heavily in R&D to explore new applications and improve production efficiency. The compound's versatility and unique properties position it as a critical component in various high-tech industries.

In conclusion, 5,5,5-trifluoro-3,3-dimethylpentanoic acid, with its CAS number 1008754-91-3, represents a significant advancement in chemical synthesis and application development. Its role as an intermediate in pharmaceuticals and materials science underscores its importance in modern chemistry. As research continues to uncover new uses for this compound, it is likely to play an even more pivotal role in shaping future technological innovations.